Cas no 2098138-11-3 ((1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine
• CAS No: 2098138-11-3
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 5725538
• PubChem ID: 121213580
• Update Time: 2025-06-03

(1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(cyclopropylmethyl)-3-pyridin-4-ylpyrazol-4-yl]methanamine
• (1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine
• 2098138-11-3
• starbld0044254
• F2198-5135
• AKOS026724049

• Inchi： 1S/C13H16N4/c14-7-12-9-17(8-10-1-2-10)16-13(12)11-3-5-15-6-4-11/h3-6,9-10H,1-2,7-8,14H2
• InChI Key： LEGVZNAPIOOKIJ-UHFFFAOYSA-N
• SMILES： N1(C=C(CN)C(C2C=CN=CC=2)=N1)CC1CC1

Computed Properties

• Exact Mass: 228.137496527g/mol
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Additional information on (1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine

Introduction to (1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine and Its Significance in Modern Chemical Biology

(1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine, with the CAS number 2098138-11-3, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both cyclopropyl and pyridine moieties in its structure suggests a unique set of chemical properties that may be exploited for various biological interactions.

The structural composition of (1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine encompasses a pyrazole ring substituted at the 4-position with a methylamine group, further connected to a cyclopropylmethyl group and a pyridine ring at the 3-position. This configuration endows the molecule with potential capabilities for binding to biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that can modulate the activity of key biological pathways. The pyrazole scaffold, known for its versatility in medicinal chemistry, has been extensively explored for its ability to interact with enzymes and receptors. The incorporation of a pyridine moiety into this framework enhances the compound's solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of (1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine is its potential to serve as a lead compound for the development of drugs targeting neurological disorders. The pyridine ring, in particular, has been shown to have significant interactions with certain neurotransmitter receptors, which are implicated in conditions such as depression, anxiety, and epilepsy. By leveraging these interactions, researchers aim to develop more effective treatments that can address these debilitating conditions.

The cyclopropylmethyl group adds an additional layer of complexity to the molecule, influencing its pharmacokinetic properties. Cyclopropane derivatives are known for their ability to enhance binding affinity and selectivity, which can be crucial in minimizing side effects associated with drug therapy. This feature makes (1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine an attractive candidate for further optimization.

Recent studies have begun to explore the synthetic pathways that can be employed to modify this compound effectively. The use of transition metal-catalyzed reactions has opened up new possibilities for constructing complex molecular architectures efficiently. These advances in synthetic methodology have enabled researchers to generate libraries of derivatives that can be screened for biological activity.

The potential applications of (1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine extend beyond neurological disorders. Its structural features suggest that it may also interact with other biological targets, such as kinases and metabolic enzymes. These interactions could lead to the development of drugs that target a wide range of diseases, including cancer and metabolic syndromes.

In conclusion, (1-(cyclopropylmethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanamine represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and potential biological interactions make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play a significant role in the advancement of drug discovery efforts.